3-[(3,5-dimethyl-2,4,6-trioxo-1,3,5-triazinan-1-yl)methyl]benzonitrile

• IUPAC Name: 3-[(3,5-dimethyl-2,4,6-trioxo-1,3,5-triazinan-1-yl)methyl]benzonitrile
• InChI: InChI=1S/C13H12N4O3/c1-15-11(18)16(2)13(20)17(12(15)19)8-10-5-3-4-9(6-10)7-14/h3-6H,8H2,1-2H3
• InChI Key: MEWFOJNGHZTBJP-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=O)N(C(=O)N(C1=O)CC2=CC(=CC=C2)C#N)C
• Molecular Formula: C13H12N4O3
• Molecular Weight: 272.26 g/mol

Description

3-[(3,5-dimethyl-2,4,6-trioxo-1,3,5-triazinan-1-yl)methyl]benzonitrile, also known as DMTB, is a chemical compound that has gained attention in recent years due to its potential applications in scientific research.

Mechanism of Action

3-[(3,5-dimethyl-2,4,6-trioxo-1,3,5-triazinan-1-yl)methyl]benzonitrile binds to the c-Myc/Max heterodimerization interface, preventing the interaction between the two proteins. This disrupts the transcriptional activity of c-Myc and leads to the inhibition of cell growth and proliferation. In the case of Mycobacterium tuberculosis, 3-[(3,5-dimethyl-2,4,6-trioxo-1,3,5-triazinan-1-yl)methyl]benzonitrile is believed to inhibit the biosynthesis of mycolic acids, which are essential components of the bacterial cell wall.
Biochemical and Physiological Effects:
3-[(3,5-dimethyl-2,4,6-trioxo-1,3,5-triazinan-1-yl)methyl]benzonitrile has been shown to have low toxicity in vitro and in vivo, making it a promising candidate for further development as a therapeutic agent. In addition to its anticancer and antibacterial properties, 3-[(3,5-dimethyl-2,4,6-trioxo-1,3,5-triazinan-1-yl)methyl]benzonitrile has also been found to have anti-inflammatory effects, which may have implications for the treatment of inflammatory diseases.

Advantages and Limitations for Lab Experiments

One advantage of 3-[(3,5-dimethyl-2,4,6-trioxo-1,3,5-triazinan-1-yl)methyl]benzonitrile is its specificity for the c-Myc/Max interaction, which makes it a valuable tool for studying the role of this interaction in cancer and other diseases. However, its low solubility in aqueous solutions and limited availability may present challenges for some experiments.

Future Directions

Future research on 3-[(3,5-dimethyl-2,4,6-trioxo-1,3,5-triazinan-1-yl)methyl]benzonitrile could include the development of more efficient synthesis methods, the exploration of its potential as a therapeutic agent for cancer and tuberculosis, and the investigation of its anti-inflammatory effects in other disease models. Additionally, further studies on the mechanisms of action of 3-[(3,5-dimethyl-2,4,6-trioxo-1,3,5-triazinan-1-yl)methyl]benzonitrile could provide insights into the biology of c-Myc and Mycobacterium tuberculosis, as well as potential new targets for drug development.

Synthesis Methods

3-[(3,5-dimethyl-2,4,6-trioxo-1,3,5-triazinan-1-yl)methyl]benzonitrile can be synthesized through a multistep process that involves the reaction of 3,5-dimethylbarbituric acid with benzyl bromide, followed by the reaction of the resulting intermediate with potassium cyanide and ammonium chloride. The final product is obtained through purification by recrystallization.

Scientific Research Applications

3-[(3,5-dimethyl-2,4,6-trioxo-1,3,5-triazinan-1-yl)methyl]benzonitrile has been identified as a potential inhibitor of the protein-protein interaction between the oncogenic transcription factor c-Myc and its partner protein Max. This interaction is crucial for the growth and survival of cancer cells, and inhibiting it has been shown to have therapeutic potential in preclinical models of cancer. 3-[(3,5-dimethyl-2,4,6-trioxo-1,3,5-triazinan-1-yl)methyl]benzonitrile has also been found to inhibit the growth of Mycobacterium tuberculosis, the bacterium responsible for tuberculosis.